Cas no 1622290-51-0 (N4-Tritylpyridine-3,4-diamine)

• Product Name: N4-Tritylpyridine-3,4-diamine
• CAS No: 1622290-51-0
• MF: C₂₄H₂₁N₃
• MW: 351.443645238876
• CID: 4827562
• Update Time: 2025-11-01

N4-Tritylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-Tritylpyridine-3,4-diamine

• Inchi： 1S/C24H21N3/c25-22-18-26-17-16-23(22)27-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-18H,25H2,(H,26,27)
• InChI Key： KYRTWSOVBQVRKM-UHFFFAOYSA-N
• SMILES： N(C1C=CN=CC=1N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 4.8
• Topological Polar Surface Area: 50.9

Additional information on N4-Tritylpyridine-3,4-diamine

Comprehensive Overview of N4-Tritylpyridine-3,4-diamine (CAS No. 1622290-51-0): Properties, Applications, and Research Insights

N4-Tritylpyridine-3,4-diamine (CAS No. 1622290-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This trityl-protected diamine derivative is particularly valued for its role as an intermediate in the synthesis of complex molecules, including heterocyclic compounds and pharmaceutical active ingredients. Its molecular formula and precise structure make it a versatile building block in medicinal chemistry, especially in the development of kinase inhibitors and anticancer agents.

The growing interest in N4-Tritylpyridine-3,4-diamine aligns with current trends in drug discovery, where researchers are increasingly focusing on targeted therapies and small-molecule drugs. Searches for terms like "pyridine derivatives in drug development" or "trityl group protection in organic synthesis" highlight the compound's relevance in modern scientific inquiries. Its CAS number 1622290-51-0 is frequently queried in chemical databases, underscoring its importance in academic and industrial settings.

From a synthetic perspective, N4-Tritylpyridine-3,4-diamine exhibits remarkable stability under various reaction conditions, making it suitable for multi-step transformations. The trityl (triphenylmethyl) group serves as a protective moiety for the amine functionality, enabling selective reactions at other sites of the molecule. This feature is critical in the design of highly functionalized pyridine scaffolds, which are pivotal in the development of bioactive compounds. Researchers often explore its use in palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, reflecting its adaptability in diverse synthetic routes.

In the context of green chemistry, N4-Tritylpyridine-3,4-diamine has been evaluated for its compatibility with environmentally friendly solvents and catalytic systems. With the rise of sustainable practices, questions like "how to optimize synthetic routes for pyridine derivatives" or "reducing waste in amine protection strategies" are frequently discussed in forums and publications. The compound's potential for atom-economical transformations positions it as a candidate for eco-efficient pharmaceutical synthesis.

Analytical characterization of CAS No. 1622290-51-0 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The demand for reliable analytical data sheets for this compound has increased, as evidenced by search trends for "N4-Tritylpyridine-3,4-diamine spectral data".

Looking ahead, N4-Tritylpyridine-3,4-diamine is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features align with the need for bifunctional molecules in these cutting-edge therapeutic modalities. As the scientific community continues to explore new chemical entities (NCEs), this compound's utility in fragment-based drug discovery and click chemistry applications is expected to expand.

In summary, N4-Tritylpyridine-3,4-diamine (CAS No. 1622290-51-0) represents a critical tool in contemporary chemical research, bridging the gap between traditional organic synthesis and innovative drug development. Its multifaceted applications, combined with the growing emphasis on precision medicine and sustainable chemistry, ensure its continued relevance in scientific discourse and industrial practice.